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Compound of Interest

Compound Name: Duostatin 5

Cat. No.: B10857821

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Duostatin 5 is a synthetic analogue of the potent dolastatin 10, a natural product isolated from
the sea hare Dolabella auricularia. As a derivative of monomethyl auristatin F (MMAF),
Duostatin 5 has emerged as a highly potent cytotoxic agent for use in antibody-drug
conjugates (ADCs).[1][2] Its mechanism of action, like other auristatins, involves the inhibition
of tubulin polymerization, leading to cell cycle arrest and apoptosis.[1][3] This technical guide
provides a comprehensive overview of Duostatin 5 as an ADC payload, including its synthesis,
mechanism of action, conjugation technologies, and preclinical data.

Physicochemical Properties

Property Value Reference

Molecular Formula C40H69N906 MedChemExpress
Molecular Weight 772.03 g/mol MedChemExpress
Appearance White to off-white solid MedChemExpress
Solubility Soluble in DMSO MedChemExpress
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Synthesis of Duostatin 5

While a detailed, step-by-step synthesis of Duostatin 5 from basic starting materials is
proprietary, a general method for its preparation is outlined in patent literature. The synthesis is
described as having fewer steps and being more stable compared to other auristatin
analogues.[1] A key feature of the Duostatin 5 structure is the presence of an azide group,
making it suitable for click chemistry-based conjugation methods.

A general synthesis approach involves the coupling of peptide fragments, followed by the
introduction of the unique side chains that characterize Duostatin 5. The final product is a
pentapeptide analogue with high cytotoxic potential.

Mechanism of Action

Duostatin 5 exerts its cytotoxic effects by disrupting microtubule dynamics, a critical process
for cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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